N-benzyl-1-(4-chlorobenzyl)-N-methyl-4-piperidinamine oxalate

• IUPAC Name: N-benzyl-1-[(4-chlorophenyl)methyl]-N-methylpiperidin-4-amine;oxalic acid
• InChI: InChI=1S/C20H25ClN2.C2H2O4/c1-22(15-17-5-3-2-4-6-17)20-11-13-23(14-12-20)16-18-7-9-19(21)10-8-18;3-1(4)2(5)6/h2-10,20H,11-16H2,1H3;(H,3,4)(H,5,6)
• InChI Key: SGVINPCKEDOOKO-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)C2CCN(CC2)CC3=CC=C(C=C3)Cl.C(=O)(C(=O)O)O
• Molecular Formula: C22H27ClN2O4
• Molecular Weight: 418.9 g/mol

Description

N-benzyl-1-(4-chlorobenzyl)-N-methyl-4-piperidinamine oxalate, also known as BTCP, is a chemical compound that belongs to the class of piperidine derivatives. It has been widely used in scientific research due to its unique pharmacological properties.

Mechanism of Action

N-benzyl-1-(4-chlorobenzyl)-N-methyl-4-piperidinamine oxalate acts as a potent inhibitor of the dopamine transporter, which leads to an increase in the concentration of dopamine in the synaptic cleft. This, in turn, leads to an enhancement of dopaminergic neurotransmission, which has been shown to have a wide range of effects on behavior and physiology.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase locomotor activity and induce stereotypic behavior in animals. It has also been shown to have anxiolytic and antidepressant-like effects. In addition, this compound has been shown to have neuroprotective effects in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-benzyl-1-(4-chlorobenzyl)-N-methyl-4-piperidinamine oxalate in lab experiments is its high affinity for the dopamine transporter, which makes it a valuable tool for studying the role of dopamine in various physiological and pathological processes. However, one of the limitations of using this compound is its potential for abuse, which has led to restrictions on its use in some countries.

Future Directions

There are several future directions for research on N-benzyl-1-(4-chlorobenzyl)-N-methyl-4-piperidinamine oxalate. One area of interest is the development of new compounds that have similar pharmacological properties but with reduced potential for abuse. Another area of interest is the use of this compound in the treatment of various neurological and psychiatric disorders, such as Parkinson's disease, depression, and addiction. Finally, there is a need for further research into the mechanism of action of this compound and its effects on the central nervous system.

Scientific Research Applications

N-benzyl-1-(4-chlorobenzyl)-N-methyl-4-piperidinamine oxalate has been extensively used in scientific research as a tool to study the central nervous system. It has been shown to have a high affinity for the dopamine transporter, which is responsible for the reuptake of dopamine from the synapse. This property has made it a valuable tool for studying the role of dopamine in various physiological and pathological processes.